3-(3-Fluorophenyl)-4-methylbenzaldehyde
Overview
Description
3-(3-Fluorophenyl)-4-methylbenzaldehyde (3-F4MB) is an organic compound commonly used in scientific research. It is a derivative of benzaldehyde and is used for a variety of applications, including synthesis, medical research, and drug development. 3-F4MB is a white crystalline solid with a melting point of 86-87 °C and a boiling point of 214-216 °C. It is soluble in water, ethanol, and acetone.
Scientific Research Applications
Synthesis and Antioxidant Activity
3-(3-Fluorophenyl)-4-methylbenzaldehyde and similar compounds have been utilized in the synthesis of thiazolidin-4-one derivatives, which demonstrated promising antioxidant activities. This is evident in research where 4-Fluorobenzaldehyde was used to prepare 2-(4-fluorophenyl)thiazolidin-4-one derivatives, showcasing the compound's potential in creating antioxidants (El Nezhawy et al., 2009).
Biochemical Applications
Research has also highlighted the role of this compound in biochemical applications. A study involved the electrochemically induced transformation of 3-methylbenzaldehyde, leading to the synthesis of compounds with potential in the regulation of inflammatory diseases, indicating its significance in biomedical applications (Ryzhkova et al., 2020).
Synthesis of Arylindole Carboxylic Amides
The compound has also been used in the synthesis of arylindole carboxylic amides. In one study, 4-Fluorobenzaldehyde was employed in the creation of 2-[trans-2-(4-Fluorophenyl)vinyl]-3-nitrobenzoic acid, part of a process to synthesize arylindole carboxylic amides, highlighting its role in complex chemical syntheses (Kuethe & Beutner, 2009).
Adsorption and Environmental Applications
In the environmental sector, derivatives of this compound have been used in synthesizing microporous polyaminals for carbon dioxide adsorption. A study demonstrated that incorporating fluorinated compounds, like 4-fluorobenzaldehyde, into polymers can enhance CO2 adsorption capabilities, suggesting its utility in environmental cleanup applications (Li et al., 2016).
Antimicrobial and Antiviral Activities
Additionally, derivatives of this compound have been investigated for their antimicrobial and antiviral properties. For example, some fluorinated benzothiazepines and pyrazolines synthesized from 4-Bromo-2-fluorobenzaldehyde exhibited inhibitory effects on a range of microbes, suggesting potential in the development of new antimicrobial agents (Jagadhani et al., 2015).
properties
IUPAC Name |
3-(3-fluorophenyl)-4-methylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO/c1-10-5-6-11(9-16)7-14(10)12-3-2-4-13(15)8-12/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPXNOEHJBHXOMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C=O)C2=CC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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